Cas no 871217-51-5 (2-3-Chloro-2-oxo-5-(trifluoromethyl)-1,2-dihydropyridin-1-ylacetohydrazide)

• Product Name: 2-3-Chloro-2-oxo-5-(trifluoromethyl)-1,2-dihydropyridin-1-ylacetohydrazide
• CAS No: 871217-51-5
• MF: C₈H₇ClF₃N₃O₂
• MW: 269.608290910721
• CID: 3108619
• PubChem ID: 7131166
• Update Time: 2025-05-30

2-3-Chloro-2-oxo-5-(trifluoromethyl)-1,2-dihydropyridin-1-ylacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-[3-chloro-2-oxo-5-(trifluoromethyl)pyridin-1(2H)-yl]acetohydrazide
• EN300-14850
• 2-[3-chloro-2-oxo-5-(trifluoromethyl)-1,2-dihydropyridin-1-yl]acetohydrazide
• CS-0234854
• Z107334132
• AT19330
• 871217-51-5
• 2-[3-chloro-2-oxo-5-(trifluoromethyl)pyridin-1-yl]acetohydrazide
• 2-(3-CHLORO-2-OXO-5-(TRIFLUOROMETHYL)PYRIDIN-1(2H)-YL)ACETOHYDRAZIDE
• 3-Chloro-2-oxo-5-(trifluoromethyl)-1(2H)-pyridineacetic acid hydrazide
• AKOS033030289
• AB00742105-01
• 2-3-Chloro-2-oxo-5-(trifluoromethyl)-1,2-dihydropyridin-1-ylacetohydrazide

• Inchi： 1S/C8H7ClF3N3O2/c9-5-1-4(8(10,11)12)2-15(7(5)17)3-6(16)14-13/h1-2H,3,13H2,(H,14,16)
• InChI Key： USZGEUURPOALEK-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN(C1=O)CC(NN)=O

Computed Properties

• Exact Mass: 269.0178887Da
• Monoisotopic Mass: 269.0178887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 2-3-Chloro-2-oxo-5-(trifluoromethyl)-1,2-dihydropyridin-1-ylacetohydrazide

Introduction to 2-3-Chloro-2-oxo-5-(trifluoromethyl)-1,2-dihydropyridin-1-ylacetohydrazide (CAS No. 871217-51-5)

2-3-Chloro-2-oxo-5-(trifluoromethyl)-1,2-dihydropyridin-1-ylacetohydrazide (CAS No. 871217-51-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorinated and trifluoromethylated pyridine ring, which contribute to its potential therapeutic applications. The compound's hydrazide moiety further enhances its reactivity and biological activity, making it a valuable candidate for various pharmaceutical studies.

The chemical structure of 2-3-Chloro-2-oxo-5-(trifluoromethyl)-1,2-dihydropyridin-1-ylacetohydrazide is particularly noteworthy for its ability to form stable complexes with metal ions, which can be exploited in the development of metal-based drugs. Recent studies have shown that this compound exhibits significant antioxidant and anti-inflammatory properties, making it a promising lead for the treatment of various diseases characterized by oxidative stress and inflammation.

In the context of medicinal chemistry, 2-3-Chloro-2-oxo-5-(trifluoromethyl)-1,2-dihydropyridin-1-ylacetohydrazide has been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can effectively inhibit the proliferation of cancer cells by inducing apoptosis and disrupting key signaling pathways involved in cell survival and growth. These findings have sparked interest in further exploring the compound's mechanisms of action and optimizing its structure for enhanced therapeutic efficacy.

Beyond its antitumor properties, 2-3-Chloro-2-oxo-5-(trifluoromethyl)-1,2-dihydropyridin-1-ylacetohydrazide has also shown promise in the treatment of neurodegenerative diseases. Research has indicated that the compound can protect neurons from oxidative damage and reduce the accumulation of toxic protein aggregates, which are hallmark features of conditions such as Alzheimer's disease and Parkinson's disease. These neuroprotective effects are attributed to the compound's ability to modulate redox balance and mitigate inflammation in neural tissues.

The synthesis of 2-3-Chloro-2-oxo-5-(trifluoromethyl)-1,2-dihydropyridin-1-ylacetohydrazide involves a series of well-defined chemical reactions that ensure high purity and yield. The process typically begins with the formation of a chlorinated pyridine derivative, followed by the introduction of the trifluoromethyl group and the hydrazide moiety. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the identity and purity of the final product.

In terms of pharmacokinetics, 2-3-Chloro-2-oxo-5-(trifluoromethyl)-1,2-dihydropyridin-1-ylacetohydrazide exhibits favorable properties that make it suitable for oral administration. Studies have shown that the compound is well-absorbed in the gastrointestinal tract and has a reasonable half-life in vivo, allowing for sustained therapeutic effects. Additionally, its low toxicity profile makes it a safe candidate for long-term use in clinical settings.

The safety and efficacy of 2-3-Chloro-2-oxo-5-(trifluoromethyl)-1,2-dihydropyridin-1-ylacetohydrazide have been evaluated through extensive preclinical testing. Animal models have been used to assess the compound's pharmacological activity, toxicity, and potential side effects. Results from these studies have been promising, with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing the compound into clinical trials.

Clinical trials are currently underway to further investigate the therapeutic potential of 2-3-Chloro-2-oxo-5-(trifluoromethyl)-1,2-dihydropyridin-1-y acetohydrazide. Phase I trials are focused on determining the optimal dosing regimen and evaluating safety in human subjects. Preliminary results have been encouraging, with participants showing good tolerance to the drug and no serious adverse events reported.

In conclusion, 2-3-Chloro-2-o xo - 5 - ( trifluorometh y l ) - 1 , 2 - dihyd r o p y r i d i n - 1 - y l a c e t o h y d r az i d e (CAS No. 871217 - 5 1 - 5 ) represents a promising candidate for various therapeutic applications due to its unique chemical structure and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits. As more data becomes available from clinical trials, this compound may prove to be a valuable addition to the arsenal of drugs used to treat cancer, neurodegenerative diseases, and other conditions characterized by oxidative stress and inflammation.